Cas no 7008-63-1 (6-phenylimidazo2,1-b1,3thiazole)

6-Phenylimidazo[2,1-b][1,3]thiazole is a heterocyclic compound featuring a fused imidazole-thiazole core structure with a phenyl substituent. This scaffold is of significant interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery. The compound exhibits notable electronic and steric properties, making it a versatile intermediate for synthesizing bioactive molecules. Its rigid bicyclic framework enhances binding affinity in target interactions, while the phenyl group allows for further functionalization. Applications include the development of antimicrobial, anticancer, and anti-inflammatory agents. The compound’s stability and synthetic accessibility further contribute to its utility in organic and pharmaceutical research.
6-phenylimidazo2,1-b1,3thiazole structure
7008-63-1 structure
Product Name:6-phenylimidazo2,1-b1,3thiazole
CAS No:7008-63-1
MF:C11H8N2S
MW:200.259620666504
MDL:MFCD00139581
CID:572689
PubChem ID:320232
Update Time:2025-07-31

6-phenylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

    • 6-Phenylimidazo[2,1-b]thiazole
    • 6-phenyl-Imidazo[2,1-b]thiazole
    • Imidazo[2,1-b]thiazole,6-phenyl-
    • 6-Phenylimidazo(2,1-b)thiazole
    • 6-Phenyl-imidazo[2,1-b]
    • 6-phenylimidazo[2,1-b]1,3-thiazoline
    • 6-phenylimidazo< 2,1-b> thiazole
    • 6-phenylimidazo< 2.1-b> thiazole
    • Imidazo(2,1-b)thiazole, 6-phenyl-
    • NSC266756
    • phenyl-6 imidazo< 2,1-b> thiazole
    • PubChem23676
    • 6-phenylimidazo2,1-b1,3thiazole
    • 6-Phenylimidazo[2,1-b][1,3]thiazole #
    • DTXSID30313170
    • HMS1379G07
    • 6-Phenylimidazo[2,1-b][1,3]thiazole
    • BBL020230
    • EN300-258311
    • Imidazo[2, 6-phenyl-
    • CBDivE_012282
    • DA-16797
    • UNII-U5LX2B3UE5
    • F0734-0008
    • CS-0269839
    • Z56758420
    • IDI1_002374
    • MFCD00139581
    • SCHEMBL2496897
    • 7008-63-1
    • Cambridge id 5120920
    • U5LX2B3UE5
    • DYYKAVHVTLJEOH-UHFFFAOYSA-N
    • Imidazo[2,1-b]thiazole, 6-phenyl-
    • SR-01000425004-1
    • 2E-126S
    • Maybridge1_007185
    • ChemDiv2_003659
    • HMS561O13
    • NSC-266756
    • G29529
    • AKOS000523107
    • STK889355
    • AB-601/30965060
    • 6-PHENYL-IMIDAZO(2,1-B)THIAZOLE
    • SR-01000425004
    • CCG-16169
    • MDL: MFCD00139581
    • Inchi: 1S/C11H8N2S/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10/h1-8H
    • InChI Key: DYYKAVHVTLJEOH-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(C1C=CC=CC=1)=C2

Computed Properties

  • Exact Mass: 200.04094
  • Monoisotopic Mass: 200.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 17.3

6-phenylimidazo2,1-b1,3thiazole Pricemore >>

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